4-(Cyclopentyloxy)-3-iodobenzoic acid
Overview
Description
4-(Cyclopentyloxy)-3-iodobenzoic acid, also known as CPIB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicinal chemistry. CPIB belongs to the class of benzoic acid derivatives and contains an iodine atom and a cyclopentyl group in its molecular structure.
Scientific Research Applications
4-(Cyclopentyloxy)-3-iodobenzoic acid has been extensively studied for its potential use in the treatment of various diseases, including cancer, inflammation, and neurological disorders. In cancer research, 4-(Cyclopentyloxy)-3-iodobenzoic acid has been shown to inhibit the growth of cancer cells by blocking the activity of certain enzymes that are essential for cell proliferation. In addition, 4-(Cyclopentyloxy)-3-iodobenzoic acid has also been investigated for its anti-inflammatory properties, which may help in the treatment of conditions such as arthritis and asthma. Furthermore, 4-(Cyclopentyloxy)-3-iodobenzoic acid has been found to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
Mechanism of Action
The mechanism of action of 4-(Cyclopentyloxy)-3-iodobenzoic acid involves its interaction with specific enzymes and receptors in the body. 4-(Cyclopentyloxy)-3-iodobenzoic acid has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a crucial role in gene expression and cell growth. By inhibiting HDACs, 4-(Cyclopentyloxy)-3-iodobenzoic acid can prevent the proliferation of cancer cells and induce cell death. Additionally, 4-(Cyclopentyloxy)-3-iodobenzoic acid has been found to bind to the GABA-A receptor, which is involved in the regulation of neurotransmitters in the brain. This interaction may contribute to 4-(Cyclopentyloxy)-3-iodobenzoic acid's neuroprotective effects.
Biochemical and Physiological Effects
4-(Cyclopentyloxy)-3-iodobenzoic acid has been shown to have various biochemical and physiological effects in the body. In cancer cells, 4-(Cyclopentyloxy)-3-iodobenzoic acid has been found to induce cell cycle arrest and apoptosis, leading to the inhibition of cell growth. In addition, 4-(Cyclopentyloxy)-3-iodobenzoic acid has been shown to reduce the production of inflammatory cytokines, which are involved in the development of inflammation. Furthermore, 4-(Cyclopentyloxy)-3-iodobenzoic acid has been found to enhance the activity of antioxidant enzymes, which can protect cells from oxidative damage.
Advantages and Limitations for Lab Experiments
One of the advantages of using 4-(Cyclopentyloxy)-3-iodobenzoic acid in lab experiments is its high potency and selectivity towards specific enzymes and receptors. This makes it a valuable tool for the investigation of various biological processes. However, one of the limitations of using 4-(Cyclopentyloxy)-3-iodobenzoic acid is its relatively low solubility in water, which can make it challenging to administer in certain experiments.
Future Directions
There are several future directions for further research on 4-(Cyclopentyloxy)-3-iodobenzoic acid. One area of interest is the development of more efficient synthesis methods for 4-(Cyclopentyloxy)-3-iodobenzoic acid, which can improve its availability for research and potential clinical use. Additionally, further investigation of 4-(Cyclopentyloxy)-3-iodobenzoic acid's mechanism of action and its interaction with specific enzymes and receptors can provide valuable insights into its potential therapeutic applications. Furthermore, the evaluation of 4-(Cyclopentyloxy)-3-iodobenzoic acid's safety and toxicity profile is crucial for its further development as a potential drug candidate.
properties
IUPAC Name |
4-cyclopentyloxy-3-iodobenzoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13IO3/c13-10-7-8(12(14)15)5-6-11(10)16-9-3-1-2-4-9/h5-7,9H,1-4H2,(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FUQGPVIVCOUPRE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)OC2=C(C=C(C=C2)C(=O)O)I |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13IO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90660975 |
Source
|
| Record name | 4-(Cyclopentyloxy)-3-iodobenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90660975 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
332.13 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1131614-30-6 |
Source
|
| Record name | 4-(Cyclopentyloxy)-3-iodobenzoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1131614-30-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-(Cyclopentyloxy)-3-iodobenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90660975 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
